Cas no 2228596-87-8 (4-{1-(aminomethyl)cyclopropylmethyl}-N,N-dimethylbenzamide)

• Product Name: 4-{1-(aminomethyl)cyclopropylmethyl}-N,N-dimethylbenzamide
• CAS No: 2228596-87-8
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 6141730
• PubChem ID: 165660767
• Update Time: 2025-05-21

4-{1-(aminomethyl)cyclopropylmethyl}-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-{1-(aminomethyl)cyclopropylmethyl}-N,N-dimethylbenzamide
• 4-{[1-(aminomethyl)cyclopropyl]methyl}-N,N-dimethylbenzamide
• 2228596-87-8
• EN300-1749723

• Inchi： 1S/C14H20N2O/c1-16(2)13(17)12-5-3-11(4-6-12)9-14(10-15)7-8-14/h3-6H,7-10,15H2,1-2H3
• InChI Key： IIBJRMSTYYXBJI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)CC1(CN)CC1)N(C)C

Computed Properties

• Exact Mass: 232.157563266g/mol
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.3Ų

Additional information on 4-{1-(aminomethyl)cyclopropylmethyl}-N,N-dimethylbenzamide

Research Brief on 4-{1-(aminomethyl)cyclopropylmethyl}-N,N-dimethylbenzamide (CAS: 2228596-87-8)

4-{1-(aminomethyl)cyclopropylmethyl}-N,N-dimethylbenzamide (CAS: 2228596-87-8) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopropylmethyl and benzamide structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of 4-{1-(aminomethyl)cyclopropylmethyl}-N,N-dimethylbenzamide involves a multi-step process that includes the formation of the cyclopropyl ring and subsequent functionalization to introduce the aminomethyl and benzamide groups. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the compound's structure and purity. Researchers have optimized the synthetic route to improve yield and scalability, which is critical for its potential industrial production.

Pharmacological evaluations of 4-{1-(aminomethyl)cyclopropylmethyl}-N,N-dimethylbenzamide have revealed its activity as a modulator of specific biological targets. Preliminary in vitro studies indicate that the compound exhibits affinity for certain receptors or enzymes involved in neurological and inflammatory pathways. These findings suggest its potential utility in treating conditions such as neurodegenerative diseases or chronic inflammation. However, detailed mechanistic studies are required to elucidate its exact mode of action and therapeutic window.

In vivo studies using animal models have further validated the compound's pharmacological effects. For instance, administration of 4-{1-(aminomethyl)cyclopropylmethyl}-N,N-dimethylbenzamide in rodent models of neuropathic pain demonstrated significant analgesic effects, comparable to existing therapeutics but with a potentially improved safety profile. These results highlight the compound's promise as a lead candidate for further preclinical development.

Despite these encouraging findings, challenges remain in the development of 4-{1-(aminomethyl)cyclopropylmethyl}-N,N-dimethylbenzamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and medicinal chemistry optimization. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 4-{1-(aminomethyl)cyclopropylmethyl}-N,N-dimethylbenzamide represents a promising avenue for drug discovery, with its unique chemical structure and demonstrated biological activity. Continued research into its synthesis, pharmacology, and therapeutic applications will be crucial to fully realize its potential. This compound exemplifies the innovative approaches being pursued in chemical biology to address unmet medical needs.